Cas no 951-02-0 (Thianthrene,5,10-dioxide)

• Product name: Thianthrene,5,10-dioxide
• CAS No: 951-02-0
• MF: C₁₂H₈O₂S₂
• MW: 248.320720672607
• CID: 811620
• PubChem ID: 226448

Thianthrene,5,10-dioxide Chemical and Physical Properties

Names and Identifiers

• Thianthrene,5,10-dioxide
• DTXSID20241751
• NSC-16860
• Thianthrene, 5,10-dioxide
• Thianthrene 5,10-dioxide
• I(2)-Thianthrene 5,10-dioxide
• NSC 16860
• 951-02-0
• NSC16860
• CEJYDWOCESGOJP-UHFFFAOYSA-N
• Thianthrene,10-dioxide
• SCHEMBL11841946

• Inchi： InChI=1S/C12H8O2S2/c13-15-9-5-1-2-6-10(9)16(14)12-8-4-3-7-11(12)15/h1-8H
• InChI Key： CEJYDWOCESGOJP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)S(=O)C3=CC=CC=C3S2=O

Computed Properties

• Exact Mass: 247.996571
• Monoisotopic Mass: 247.996571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.63
• Boiling Point: 507.1°Cat760mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.838
• PSA: 72.56000
• LogP: 4.06480